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Introduction
2,5-Dimethyloctane is a branched-chain alkane with the chemical formula C10H22.[1][2] As a

member of the hydrocarbon family, it is a non-polar solvent with applications in organic

synthesis and as a reference compound in chromatography.[1] Understanding its

physicochemical properties is crucial for its effective use in various scientific and industrial

applications, including its potential as a solvent or a component in fuel formulations.[1] This

technical guide provides a comprehensive overview of the known physicochemical properties

of 2,5-dimethyloctane, detailed experimental protocols for their determination, and a logical

workflow for these experimental procedures.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,5-dimethyloctane. It

is important to note that while some properties have been experimentally determined, others

are based on computational predictions due to a lack of available experimental data.
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Property Value Source

Molecular Formula C10H22 [1][2]

Molecular Weight 142.28 g/mol [1][2]

Boiling Point 158 °C [3]

Melting Point

No experimental data

available. Predicted values

may be obtained from

computational models.

Density

No explicit experimental data

available. Molecular dynamics

simulations of similar branched

alkanes predict densities with

average absolute deviations of

less than 5 g/L at 25°C.[1]

[1]

Refractive Index
No experimental data

available.

Solubility
Insoluble in water; Soluble in

non-polar organic solvents.[1]
[1]

Experimental Protocols
Detailed methodologies for the determination of the key physicochemical properties of liquid

alkanes like 2,5-dimethyloctane are provided below.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of a small sample of liquid.

Apparatus:

Thiele tube

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.smolecule.com/products/s1517939
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15869893&Mask=200
https://www.smolecule.com/products/s1517939
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15869893&Mask=200
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethyloctane
https://www.smolecule.com/products/s1517939
https://www.smolecule.com/products/s1517939
https://www.smolecule.com/products/s1517939
https://www.smolecule.com/products/s1517939
https://www.benchchem.com/product/b100645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of the 2,5-dimethyloctane sample is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the oil level is above

the sample but below the opening of the test tube.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

This is the point where the vapor pressure of the sample equals the atmospheric pressure.

Determination of Density (Pycnometer Method)
The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific volume,

is commonly used for accurate density measurements of liquids.

Apparatus:
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Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., at 20°C or 25°C) until it reaches thermal equilibrium.

The volume of the pycnometer is precisely determined by ensuring the water level is at the

calibration mark. The pycnometer is then removed from the bath, dried on the outside, and

weighed. The mass of the water is used to calculate the exact volume of the pycnometer at

that temperature, given the known density of water.

The pycnometer is then emptied, dried, and filled with 2,5-dimethyloctane.

The filled pycnometer is brought to the same constant temperature in the water bath.

The pycnometer is removed, dried, and weighed to determine the mass of the 2,5-
dimethyloctane.

The density of the 2,5-dimethyloctane is calculated by dividing the mass of the sample by

the previously determined volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used for

identification and purity assessment.

Apparatus:
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Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (e.g., sodium lamp)

Dropper

Ethanol and acetone for cleaning

Procedure:

The Abbe refractometer is calibrated using a standard liquid with a known refractive index

(e.g., distilled water).

The prisms of the refractometer are cleaned with a soft tissue moistened with ethanol or

acetone and allowed to dry completely.

A few drops of the 2,5-dimethyloctane sample are placed on the surface of the lower prism

using a clean dropper.

The prisms are closed and locked. The circulating water from the constant temperature bath

is allowed to flow through the prism jackets to bring the sample to the desired temperature

(e.g., 20°C).

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the coarse and fine adjustment knobs are used to bring

the dividing line between the light and dark fields into sharp focus on the crosshairs.

The refractive index is read directly from the instrument's scale.

Multiple readings should be taken and averaged to ensure accuracy.

Determination of Melting Point (Capillary Method)
For long-chain alkanes that are solid at room temperature, the melting point can be determined

using the capillary method. Since 2,5-dimethyloctane is a liquid at room temperature, this
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protocol would be applicable for determining its freezing point.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Procedure:

A small amount of the solidified sample (frozen 2,5-dimethyloctane) is introduced into the

open end of a capillary tube.

The tube is tapped gently to pack the sample into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate. A rapid heating rate can be used initially to

approach the approximate melting point, followed by a slower rate (1-2 °C per minute) near

the melting point for an accurate determination.[4]

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid. For a pure

substance, this range is typically narrow (0.5-1.0°C).[4]

Experimental Workflow
The following diagram illustrates a logical workflow for the experimental determination of the

physicochemical properties of 2,5-dimethyloctane.
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Workflow for Physicochemical Property Determination of 2,5-Dimethyloctane

Sample Preparation & Purity

Property Determination

Data Analysis & Reporting

Obtain 2,5-Dimethyloctane Sample

Assess Purity (e.g., GC-MS)

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometer Method)

Refractive Index Measurement
(Abbe Refractometer)

Melting/Freezing Point Determination
(Capillary Method)

Record All Experimental Data

Compare with Literature/Predicted Values

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for determining the physicochemical properties of 2,5-
dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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